N-(2,3-dimethylcyclohexyl)-N~2~-[(4-methylcyclohexyl)carbonyl]leucinamide

• Molecular Formula: C22H40N2O2
• Molecular Weight: 364.6 g/mol
• IUPAC Name: N-[1-[(2,3-dimethylcyclohexyl)amino]-4-methyl-1-oxopentan-2-yl]-4-methylcyclohexane-1-carboxamide
• InChI: InChI=1S/C22H40N2O2/c1-14(2)13-20(24-21(25)18-11-9-15(3)10-12-18)22(26)23-19-8-6-7-16(4)17(19)5/h14-20H,6-13H2,1-5H3,(H,23,26)(H,24,25)
• InChI Key: XUNAEGXHIVURLG-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC(CC1)C(=O)NC(CC(C)C)C(=O)NC2CCCC(C2C)C

Description

N-(2,3-DIMETHYLCYCLOHEXYL)-4-METHYL-2-[(4-METHYLCYCLOHEXYL)FORMAMIDO]PENTANAMIDE is a complex organic compound with a unique structure characterized by multiple cyclohexyl and methyl groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2,3-DIMETHYLCYCLOHEXYL)-4-METHYL-2-[(4-METHYLCYCLOHEXYL)FORMAMIDO]PENTANAMIDE typically involves multiple steps, including the formation of cyclohexyl rings and the introduction of formamido and pentanamide groups. The reaction conditions often require controlled temperatures and the use of specific catalysts to ensure the desired product is obtained with high purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using automated reactors and continuous flow processes. These methods are designed to optimize yield and minimize impurities, ensuring the compound meets the required standards for its intended applications.

Chemical Reactions Analysis

Types of Reactions

N-(2,3-DIMETHYLCYCLOHEXYL)-4-METHYL-2-[(4-METHYLCYCLOHEXYL)FORMAMIDO]PENTANAMIDE undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: This reaction involves the replacement of one functional group with another, often using reagents such as halogens or nucleophiles.

Common Reagents and Conditions

Common reagents used in these reactions include:

Oxidizing agents: Potassium permanganate, hydrogen peroxide

Reducing agents: Lithium aluminum hydride, sodium borohydride

Nucleophiles: Halogens, amines

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or carboxylic acids, while reduction may produce alcohols or amines.

Scientific Research Applications

N-(2,3-DIMETHYLCYCLOHEXYL)-4-METHYL-2-[(4-METHYLCYCLOHEXYL)FORMAMIDO]PENTANAMIDE has a wide range of applications in scientific research, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential effects on biological systems and its interactions with various biomolecules.

Medicine: Explored for its potential therapeutic properties and its role in drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N-(2,3-DIMETHYLCYCLOHEXYL)-4-METHYL-2-[(4-METHYLCYCLOHEXYL)FORMAMIDO]PENTANAMIDE involves its interaction with specific molecular targets and pathways. These interactions can lead to various biological effects, depending on the context in which the compound is used. The exact molecular targets and pathways involved are subjects of ongoing research.

Comparison with Similar Compounds

Similar Compounds

Some compounds similar to N-(2,3-DIMETHYLCYCLOHEXYL)-4-METHYL-2-[(4-METHYLCYCLOHEXYL)FORMAMIDO]PENTANAMIDE include:

• N,N-Dimethylcyclohexylamine
• N-(2,3-Dimethylcyclohexyl)-4-methylpentanamide
• N-(2,3-Dimethylcyclohexyl)-4-methylbenzamide